![molecular formula C21H22N4O2S B2893443 N-(2,6-dimethylphenyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide CAS No. 921484-21-1](/img/structure/B2893443.png)
N-(2,6-dimethylphenyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,6-dimethylphenyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known by its chemical formula, C21H23N3O2S, and is classified as a thiazole-based urea derivative.
Scientific Research Applications
Antineoplastic Agents
Thiazole derivatives like Tiazofurin and Dasatinib are used as antineoplastic agents, which are substances that inhibit the growth of neoplasms (tumors) and may prevent the spread of cancer .
Anti-HIV Drugs
Compounds such as Ritonavir , which contain thiazole, are utilized in the treatment of HIV due to their ability to inhibit the virus .
Antifungal Agents
Thiazole derivatives like Ravuconazole serve as antifungal agents, providing treatment options for fungal infections .
Anti-Inflammatory Agents
Thiazole compounds such as Fanetizole , Meloxicam , and Fentiazac are recognized for their anti-inflammatory properties and are used to reduce inflammation .
Antibacterial Agents
Thiazole-based Schiff base derivatives have been studied for their antibacterial activities against various bacterial strains, including E. coli . Additionally, certain thiazole derivatives have shown significant inhibitory effects against Gram-positive and Gram-negative bacteria .
Antioxidant Activities
Some thiazole derivatives have been synthesized and evaluated for their antioxidant activities, which are important in protecting cells from oxidative stress .
properties
IUPAC Name |
N-(2,6-dimethylphenyl)-2-[2-[(4-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O2S/c1-13-7-9-16(10-8-13)22-20(27)25-21-23-17(12-28-21)11-18(26)24-19-14(2)5-4-6-15(19)3/h4-10,12H,11H2,1-3H3,(H,24,26)(H2,22,23,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCQFLSASSQLPEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)NC2=NC(=CS2)CC(=O)NC3=C(C=CC=C3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,6-dimethylphenyl)-2-(2-(3-(p-tolyl)ureido)thiazol-4-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.